Cas no 680868-72-8 (1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine)

• Product Name: 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine
• CAS No: 680868-72-8
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 6483285
• Update Time: 2025-06-08

1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine
• Methanone, [4-(2-methylphenyl)-1-piperazinyl](3-nitrophenyl)-

• Inchi： 1S/C18H19N3O3/c1-14-5-2-3-8-17(14)19-9-11-20(12-10-19)18(22)15-6-4-7-16(13-15)21(23)24/h2-8,13H,9-12H2,1H3
• InChI Key： VLFRWYKCWFCYFR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2C)CC1)(C1=CC=CC([N+]([O-])=O)=C1)=O

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 521.3±50.0 °C(Predicted)
• pka: 2.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine

Professional Introduction to 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine and CAS No. 680868-72-8

1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine, identified by the CAS number 680868-72-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methylphenyl group and a nitrobenzoyl moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine have been subjects of extensive research due to its potential in drug development. The methylphenyl group, also known as o-tolyl, introduces a lipophilic character to the molecule, enhancing its solubility in various solvents and facilitating its interaction with biological targets. On the other hand, the nitrobenzoyl group adds a polar region to the molecule, which can influence its binding affinity and selectivity towards specific receptors or enzymes.

In recent years, there has been growing interest in exploring the pharmacological properties of piperazine derivatives for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The nitro group in 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine is particularly noteworthy, as it has been shown to modulate various biological pathways by serving as a pharmacophore. This group can participate in hydrogen bonding interactions, thereby enhancing the binding affinity of the compound to its target proteins.

One of the most compelling aspects of 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine is its potential as a lead compound for drug discovery. Researchers have utilized computational methods and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced biological activity. These studies have revealed that modifications to the nitrobenzoyl group can significantly alter the pharmacokinetic properties of the molecule, making it more suitable for therapeutic use.

The role of 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine in medicinal chemistry has been further highlighted by its incorporation into various drug candidates. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The presence of both lipophilic and polar regions in this compound allows it to interact effectively with hydrophobic and hydrophilic pockets of target enzymes, making it a versatile scaffold for drug design.

Recent advancements in analytical chemistry have enabled more precise characterization of 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These studies have not only confirmed the identity of the compound but also revealed unexpected structural features that could influence its biological activity.

The impact of 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine on drug development has been further underscored by its use in preclinical studies. These studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, leading to potential therapeutic benefits in conditions such as depression, anxiety, and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier has made them particularly attractive for central nervous system (CNS) drug discovery.

As research continues to evolve, new applications for 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine are likely to emerge. The growing understanding of its pharmacological properties and synthetic versatility suggests that this compound will remain a valuable tool in pharmaceutical chemistry for years to come. By leveraging advanced synthetic methods and computational techniques, researchers can continue to explore new derivatives with enhanced therapeutic potential.

The future direction of research on 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine may also include investigations into its environmental impact and sustainability. As pharmaceutical development becomes increasingly focused on green chemistry principles, there is a growing need to ensure that compounds like this one are synthesized using environmentally friendly methods. This approach not only reduces waste but also minimizes the ecological footprint of drug production processes.

In conclusion, 1-(2-methylphenyl)-4-(3-nitrobenzoyl)piperazine (CAS No. 680868-72-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a promising candidate for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of medicine.